Cas no 1157722-93-4 (3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1157722-93-4
• MF: C₁₀H₉BrClN₃
• MW: 286.555559873581
• CID: 5889678
• PubChem ID: 43805563
• Update Time: 2025-11-01

3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine
• 1157722-93-4
• EN300-1148627

• Inchi： 1S/C10H9BrClN3/c1-15-10(13)5-9(14-15)7-3-2-6(11)4-8(7)12/h2-5H,13H2,1H3
• InChI Key： HONKIDGXPGPQSY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 284.96684g/mol
• Monoisotopic Mass: 284.96684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1157722-93-4)

3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine, with the CAS number 1157722-93-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring, a brominated and chlorinated phenyl group, and a methyl substituent. These characteristics make it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine can be represented as C₁₂H₁₀BrClN₃. The presence of the bromine and chlorine atoms imparts specific electronic and steric properties that influence its reactivity and biological activity. The pyrazole ring, known for its bioisosteric properties, further enhances the compound's potential as a lead molecule in drug discovery.

In recent years, significant advancements have been made in understanding the biological activities of 3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine has also shown promise in cancer research. Preclinical studies have indicated that it can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has been found to be effective against various types of cancer cells, including those derived from breast, lung, and colon cancers.

The mechanism of action of 3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine is multifaceted. It has been reported to interact with multiple cellular targets, including kinases, transcription factors, and signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the activity of PI3K/AKT and MAPK/ERK signaling pathways, which are frequently dysregulated in cancer cells.

In addition to its therapeutic potential, 3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine is also an important intermediate in the synthesis of other bioactive compounds. Its structural flexibility allows for the introduction of various functional groups through chemical modifications, thereby expanding its utility in drug design and development.

The synthesis of 3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine typically involves multi-step processes that include coupling reactions, cyclizations, and functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the brominated and chlorinated phenyl group onto the pyrazole scaffold.

To further enhance its therapeutic potential, researchers are exploring various strategies to improve the pharmacokinetic properties of 3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine. These efforts include optimizing its solubility, stability, and bioavailability through prodrug design and formulation development. Additionally, combination therapies involving this compound with other drugs are being investigated to achieve synergistic effects and reduce side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with acceptable safety profiles. These findings underscore the compound's potential as a novel therapeutic agent and highlight the need for further clinical investigation.

In conclusion, 3-(4-bromo-2-chlorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1157722-93-4) is a promising compound with diverse biological activities and therapeutic applications. Its unique structural features and multifaceted mechanism of action make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its properties and potential uses, paving the way for innovative treatments in medicine.